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Compound of Interest

Compound Name: Robtin

Cat. No.: B12321449 Get Quote

For researchers and scientists engaged in drug development, the proper management and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. While the specific name "Robtin" is listed as a synonym for a

chemical compound in the PubChem database, it is more commonly identified as either

Robinetin or Robinin.[1] This guide provides detailed, step-by-step procedures for the safe

disposal of these substances, empowering laboratory personnel to handle them responsibly

and fostering a culture of safety.

Identifying Your Compound: Robinetin vs. Robinin
Due to the ambiguity of the name "Robtin," it is crucial to first correctly identify the specific

chemical you are working with. Robinetin and Robinin have distinct properties and associated

safety precautions.

Robinetin is a flavonoid that is not classified as a hazardous substance according to available

Safety Data Sheets (SDS).[2]

Robinin is a flavone glycoside that is classified as harmful if swallowed.[3]

Refer to the product's label and Safety Data Sheet (SDS) to confirm its identity and associated

hazards before proceeding with any disposal protocols.
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For quick reference, the following table summarizes key quantitative data for Robinetin and

Robinin.

Property Robinetin Robinin

Molecular Formula C₁₅H₁₀O₇[4] C₃₃H₄₀O₁₉

Molar Mass 302.238 g·mol⁻¹ 740.66 g/mol

CAS Number 490-31-3 301-19-9

Hazard Classification Not classified as hazardous
Acute toxicity, oral (Category

4)

Detailed Disposal Protocols
Robinetin Disposal Procedure
As Robinetin is not classified as a hazardous substance, the disposal procedures are generally

less stringent. However, it is essential to follow institutional and local regulations.

Experimental Workflow for Robinetin Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://en.wikipedia.org/wiki/Robinetin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12321449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Unused or Waste Robinetin

Assess institutional and local regulations for non-hazardous chemical disposal

Place in a designated, labeled, non-hazardous waste container

Dispose of according to institutional guidelines (e.g., solid waste, chemical waste)

End: Disposal Complete
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Start: Unused or Waste Robinin

Wear appropriate PPE (gloves, safety goggles, lab coat)

Segregate all Robinin-contaminated waste (solids, liquids, PPE)

Place in a designated, sealed, and clearly labeled hazardous waste container

Label container with 'Hazardous Waste,' 'Robinin,' and relevant hazard pictograms

Store in a designated, secure satellite accumulation area

Contact EHS for hazardous waste pickup

End: Disposal Complete
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Start: Chemical for Disposal

Consult Safety Data Sheet (SDS)

Is the chemical classified as hazardous?

Follow hazardous waste disposal procedures

Yes

Follow non-hazardous waste disposal procedures

No

Contact EHS for guidance and pickup Dispose of according to institutional protocols

End: Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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